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Compound of Interest

Compound Name: CM304

Cat. No.: B15619649

Essential Safety and Handling Guide for CM304

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount when handling investigational compounds. This guide provides
essential, immediate safety and logistical information for the handling and disposal of CM304, a
selective sigma-1 receptor antagonist. Given that a specific Safety Data Sheet (SDS) for
CM304 is not readily available, this guidance is based on the precautionary principle and safety
data for structurally related benzothiazole compounds.

Disclaimer: This information is for guidance purposes only and should be supplemented by a
thorough risk assessment conducted by the user's institution. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific handling and
disposal requirements.

Compound Information

CM304 is a research chemical identified as a highly selective sigma-1 receptor antagonist.[1] It
is intended for laboratory research use only and is not for human or veterinary use.[1]
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Chemical Name

3-(2-(Azepan-1-yl)ethyl)-6-(3-
fluoropropyl)benzo[d]thiazol-2(3H)-one
hydrochloride[2][3]

Synonyms

CM-304, CM 304[1]

CAS Number

1417742-48-3[1][3]

Molecular Formula

C18H26CIFN20S[1][2][3]

Molecular Weight 372.93 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSOJ2]

Storage Store in a dry, dark place at 0 - 4°C for short-

term and -20°C for long-term storage.[2]

Hazard Assessment and Personal Protective Equipment

(PPE)

While CM304 is shipped as a non-hazardous chemical, the toxicological properties of this novel

compound have not been fully investigated.[1] Therefore, it should be handled with caution,

assuming it is potentially hazardous. Based on the hazard profiles of related benzothiazole

compounds, the following potential hazards should be considered.[4]

Hazard Classification

Potential Hazard

Acute Toxicity (Oral)

Potentially harmful if swallowed.[5]

Acute Toxicity (Dermal)

Potentially harmful in contact with skin.

Acute Toxicity (Inhalation)

Potentially harmful if inhaled.

Eye Irritation

May cause serious eye irritation.[5]

Skin Irritation

May cause skin irritation.[5]

Aquatic Hazard

Potentially harmful to aquatic life.
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To mitigate these potential risks, the following personal protective equipment is mandatory
when handling CM304:

PPE Category Specific Recommendations

) Chemical safety goggles or safety glasses with
Eye Protection

side shields.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection A laboratory coat should be worn at all times.

A NIOSH-approved respirator is recommended
Respiratory Protection if handling large quantities or if there is a risk of

generating dust or aerosols.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling CM304 in a laboratory setting.

e Preparation and Precaution:

[¢]

Before handling, ensure you have read and understood this guide and any institutional
SOPs.

[¢]

Work in a well-ventilated area, preferably within a certified chemical fume hood.

[¢]

Ensure that an eyewash station and safety shower are readily accessible.

o

Assemble all necessary equipment and materials before you begin.

e Weighing and Solution Preparation:

o When weighing the solid compound, do so in a fume hood to minimize inhalation
exposure.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating
dust.
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o To prepare a stock solution, add the solvent (e.g., DMSO) to the vial containing the pre-
weighed compound.

o Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

o Experimental Use:

o When using CM304 in experiments, handle all solutions with care to avoid splashes and
spills.

o Use appropriate, calibrated pipettes for accurate measurement and to prevent
contamination.

o Keep all containers with CM304 clearly labeled and sealed when not in use.
e Post-Experiment Procedures:

o Decontaminate all surfaces and equipment that have come into contact with CM304 using
an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory
cleaner.

o Properly dispose of all waste as outlined in the disposal plan below.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with CM304 must be treated as hazardous waste and
disposed of in accordance with institutional and local regulations.

o Waste Segregation:
o Do not mix CM304 waste with other waste streams.
o Establish separate, clearly labeled waste containers for solid and liquid waste.

e Solid Waste Disposal:
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o Solid waste includes contaminated gloves, weighing paper, pipette tips, and any unused
CM304 powder.

o Place all solid waste into a designated, sealable, and chemically compatible container.[4]

o The container must be labeled "Hazardous Waste" and include the full chemical name:
"Waste 3-(2-(Azepan-1-yl)ethyl)-6-(3-fluoropropyl)benzo[d]thiazol-2(3H)-one
hydrochloride".[4]

e Liquid Waste Disposal:
o Liquid waste includes unused stock solutions and any other solutions containing CM304.
o Collect all liquid waste in a sealable, leak-proof, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste" with the full chemical name
and the solvent used (e.g., "Waste CM304 in DMSQO").

e Storage and Final Disposal:

o Store all waste containers in a designated hazardous waste accumulation area that is
secure and well-ventilated.

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS department or a licensed hazardous waste disposal contractor.

Experimental Workflow and Signaling Pathway
Diagrams

To ensure clarity in experimental procedures and understanding of the compound's mechanism
of action, the following diagrams are provided.
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General Experimental Workflow for Handling CM304
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Caption: General workflow for safely handling the research compound CM304.
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Simplified Signaling Pathway of CM304 Action
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Caption: Simplified action of CM304 as a Sigma-1 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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